2,4,6-Trifluoro-3-methylbenzaldehyde
Overview
Description
2,4,6-Trifluoro-3-methylbenzaldehyde is a chemical compound that belongs to the family of benzaldehydes. It is widely used in scientific research for its unique chemical properties, and it has been found to have various applications in different fields.
Scientific Research Applications
Self-Terminated Cascade Reactions
Self-terminated cascade reactions involving ethanol on hydroxyapatite catalysts lead to the production of 2- and 4-Methylbenzaldehyde, which are crucial precursors for chemicals like phthalic anhydride and terephthalic acid. These reactions demonstrate the potential for converting bioethanol into value-added chemicals, showcasing an innovative pathway for utilizing 2,4,6-Trifluoro-3-methylbenzaldehyde and similar compounds in sustainable chemistry processes (Takahiko Moteki, A. Rowley, D. Flaherty, 2016).
Catalytic Oxidation in Water
The catalytic oxidation of benzyl alcohols to the corresponding aldehydes, including 4-methylbenzaldehyde, can be efficiently conducted in water at room temperature using water-soluble 2N2O–Cu(II) complexes. This process emphasizes the versatility of catalytic systems in promoting environmentally friendly reactions, potentially including modifications of compounds like 2,4,6-Trifluoro-3-methylbenzaldehyde for various applications (Jiang-Ping Wu et al., 2016).
Synthesis and Structural Analysis
The synthesis and structural analysis of 2,4,6-trihydroxybenzaldehyde (THB) through various spectroscopic and theoretical methods provide insights into the conformational stability and vibrational properties of benzaldehyde derivatives, including 2,4,6-Trifluoro-3-methylbenzaldehyde. Such studies are foundational for understanding the physical and chemical properties of these compounds in further detail (V. Balachandran, V. Karpagam, A. Lakshmi, 2012).
Fluorinated Microporous Polyaminals
The use of monoaldehyde compounds, including 4-trifluoromethylbenzaldehyde, in the synthesis of microporous polyaminal networks highlights the potential for creating materials with tailored pore sizes and surface areas. These materials demonstrate significant CO2 adsorption capabilities, indicating the role of fluorinated benzaldehydes in developing new materials for gas capture and separation technologies (Guiyang Li, Biao Zhang, Zhonggang Wang, 2016).
properties
IUPAC Name |
2,4,6-trifluoro-3-methylbenzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3O/c1-4-6(9)2-7(10)5(3-12)8(4)11/h2-3H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWZZMYMZEMFHJF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1F)F)C=O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4,6-Trifluoro-3-methylbenzaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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